Cas no 74731-49-0 (1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 74731-49-0
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 2602807
• PubChem ID: 329798467
• Update Time: 2025-08-04

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(β-hydroxyethyl)-1,2,3-triazole-4-carboxylic acid
• 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, AldrichCPR
• AKOS008124337
• 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylicacid
• 74731-49-0
• G45711
• MFCD11213557
• BS-9774
• 1-(2-HYDROXYETHYL)-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• CS-0250777
• 1-(2-hydroxyethyl)triazole-4-carboxylic acid
• SCHEMBL17630704
• EN300-52193
• AB01003819-01
• Z385458054
• DB-092596

• MDL： MFCD11213557
• Inchi： 1S/C5H7N3O3/c9-2-1-8-3-4(5(10)11)6-7-8/h3,9H,1-2H2,(H,10,11)
• InChI Key： BNFYIPJNVQYQDM-UHFFFAOYSA-N
• SMILES： OCCN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 157.04874109g/mol
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2
• XLogP3: -1.2

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid: A Versatile Compound in Modern Pharmaceutical Research

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is a multifunctional organic compound with a unique molecular structure that has attracted significant attention in pharmaceutical and biochemical research. Its chemical identity, represented by the CAS number 74731-49-0, is characterized by the presence of a 1,2,3-triazole ring fused with a carboxylic acid group, along with a hydroxyethyl substituent. This combination of functional groups endows the compound with diverse pharmacological properties, making it a promising candidate for drug development and biotechnological applications. Recent studies have highlighted its potential in modulating enzyme activity, targeting metabolic pathways, and interacting with biological macromolecules, which underscores its significance in the field of medicinal chemistry.

1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is structurally composed of three key components: the 1,2,3-triazole ring, the hydroxyethyl group, and the carboxylic acid moiety. The 1,2,3-triazole ring, a five-membered heterocyclic compound, is known for its stability and ability to form hydrogen bonds with target proteins. The hydroxyethyl substituent introduces hydrophilicity to the molecule, enhancing its solubility and bioavailability. The carboxylic acid group, on the other hand, contributes to the compound's acidity and provides a site for further functionalization. These structural features collectively determine the compound's reactivity, selectivity, and biological activity, which are critical factors in drug design and development.

Recent advancements in medicinal chemistry have demonstrated the utility of 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxyde in the design of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry explored the application of this compound in the development of inhibitors for the enzyme acetyl-CoA carboxylase (ACC), which plays a pivotal role in lipid metabolism. The study revealed that the compound's hydroxyethyl group enhances its binding affinity to the active site of ACC, thereby modulating its activity and potentially offering therapeutic benefits for metabolic disorders such as obesity and type 2 diabetes. This finding highlights the importance of structural optimization in improving the efficacy of such compounds.

Another area of interest is the interaction of 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid with ion channels and receptors. Research published in Pharmacological Research in 2024 indicated that the compound exhibits selectivity for certain voltage-gated potassium channels, suggesting its potential as a therapeutic agent for neurological disorders. The carboxylic acid group was found to play a critical role in stabilizing the interaction with these channels, while the hydroxyethyl substituent contributed to the compound's overall selectivity. These insights provide a foundation for the design of more targeted therapies in neurology.

From a synthetic perspective, the preparation of 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has been the subject of several recent studies. A 2023 paper in Organic Letters described an efficient one-pot synthesis method involving the coupling of a triazole ring with a carboxylic acid derivative, followed by the introduction of the hydroxyethyl group. This approach not only simplifies the synthesis process but also reduces the formation of byproducts, making it more suitable for large-scale production. The study also emphasized the importance of reaction conditions, such as temperature and catalyst selection, in achieving high yields and purity of the final product.

Moreover, the compound's potential in drug delivery systems has been explored in recent years. A 2024 review article in Advanced Drug Delivery Reviews discussed the use of 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid as a carrier for targeted drug delivery. The hydrophilic nature of the hydroxyethyl group allows the compound to interact with hydrophilic biomolecules, facilitating the controlled release of therapeutic agents. This property is particularly valuable in the development of sustained-release formulations for chronic diseases, where maintaining a steady drug concentration is essential.

Another notable application of this compound is in the field of enzyme inhibition, where it has shown promise in targeting specific enzymes involved in disease pathways. A 2023 study in ACS Chemical Biology investigated its inhibitory effect on the enzyme phosphodiesterase-5 (PDE5), which is implicated in cardiovascular and pulmonary disorders. The study found that the compound's triazole ring forms a stable complex with the enzyme's active site, thereby inhibiting its activity. This finding opens new avenues for the treatment of conditions such as pulmonary hypertension and erectile dysfunction.

In addition to its therapeutic applications, 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has also been studied for its role in biotechnology and materials science. Research published in Materials Today in 2024 explored its use in the synthesis of biodegradable polymers. The compound's carboxylic acid group was utilized to create cross-linked networks with other biocompatible materials, resulting in polymers with enhanced mechanical properties and controlled degradation rates. These materials have potential applications in tissue engineering and drug delivery systems, where biocompatibility and controlled degradation are critical factors.

Despite its promising applications, the development of 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid as a therapeutic agent is not without challenges. One of the primary concerns is the optimization of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). A 2023 study in Drug Metabolism and Disposition highlighted the need for further research to understand the compound's metabolic pathways and potential toxicities. The study also emphasized the importance of in vivo testing to evaluate its safety and efficacy in preclinical models before advancing to clinical trials.

Furthermore, the compound's environmental impact and sustainability in large-scale production are areas that require attention. A 2024 paper in Green Chemistry discussed the development of eco-friendly synthesis methods for 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, focusing on the reduction of energy consumption and waste generation. The study proposed the use of green solvents and catalytic processes to improve the sustainability of its production, which aligns with the growing emphasis on environmentally responsible chemical manufacturing.

Looking ahead, the future of 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid in medicinal chemistry and biotechnology appears promising. Continued research into its molecular interactions, synthetic methods, and therapeutic applications is expected to yield new insights and innovations. Collaborative efforts between academia, industry, and regulatory bodies will be essential in translating these findings into practical solutions for healthcare and biotechnology. As the field evolves, the compound's versatility and adaptability will likely position it as a key player in the development of next-generation therapeutics and materials.

In conclusion, 1-(2-Hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse applications in drug development, biotechnology, and materials science highlight its potential to address a wide range of medical and industrial challenges. As research in this area continues to expand, the compound is poised to play a vital role in shaping the future of therapeutic and technological innovations.